4-Fluoro-5-methyl-2-nitroaniline

• IUPAC Name: 4-fluoro-5-methyl-2-nitroaniline
• InChI: InChI=1S/C7H7FN2O2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,9H2,1H3
• InChI Key: CLZLGCQRNQTZRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)[N+](=O)[O-])N
• Molecular Formula: C7H7FN2O2
• DSSTOX Substance ID: DTXSID30539338
• Molecular Weight: 170.14 g/mol
• CAS RN: 97389-10-1

Description

4-Fluoro-2-methyl-5-nitroaniline is a chemical compound with the CAS Number: 446-18-4. It is a pale-yellow to yellow-brown solid. The molecular weight of this compound is 170.14.

Molecular Structure Analysis

The molecular structure of 4-Fluoro-2-methyl-5-nitroaniline consists of a benzene ring with a fluorine atom attached at the fourth position, a methyl group at the second position, and a nitro group at the fifth position.

Chemical Reactions Analysis

In terms of its chemical reactivity, 4-Fluoro-2-methyl-5-nitroaniline exhibits aromatic behavior due to the presence of the benzene ring. It can undergo various types of reactions, including substitution and reduction reactions.

Physical And Chemical Properties Analysis

4-Fluoro-2-methyl-5-nitroaniline is sparingly soluble in water but dissolves well in organic solvents. It has a molecular formula of C7H7FN2O2 and a molecular weight of 170.14 g/mol.

Scientific Research Applications

Catalysis

The compound might be explored as a ligand in catalysis. Its molecular structure could potentially coordinate with metals to form catalysts that facilitate a variety of chemical transformations.

Each application leverages the unique chemical structure of 4-Fluoro-5-methyl-2-nitroaniline , particularly its nitro group and fluorinated aromatic system, to perform functions that are crucial across different fields of scientific research. .

Mechanism of Action

Target of Action

It is known that nitroaniline compounds often interact with various enzymes and receptors in the body .

Mode of Action

4-Fluoro-5-methyl-2-nitroaniline, like other nitroaniline compounds, can undergo various types of reactions, including substitution and reduction reactions . The presence of the nitro group allows it to participate in electrophilic aromatic substitution reactions . The compound’s interaction with its targets could lead to changes in the targets’ function, potentially altering cellular processes .

Biochemical Pathways

Nitroaniline compounds are known to be involved in various biochemical processes, potentially affecting multiple pathways .

Pharmacokinetics

It is known that the compound has a high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) is estimated to be around 1.2 , which could impact its bioavailability.

Result of Action

It is known that nitroaniline compounds can have various effects at the molecular and cellular level, depending on their specific targets and the nature of their interaction .

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H319, H335. Prolonged or repeated exposure to 4-Fluoro-2-methyl-5-nitroaniline may have harmful effects on the respiratory system, liver, and kidneys. Therefore, it is crucial to work with 4-Fluoro-2-methyl-5-nitroaniline in well-ventilated areas and wear appropriate personal protective equipment, including gloves, goggles, and a lab coat.

Future Directions

4-Fluoro-2-methyl-5-nitroaniline plays a crucial role in the synthesis of Mereletinib, a potent inhibitor of mutant BRAFV600E kinase that is being developed for the treatment of various cancers. This suggests that the compound could have significant implications in the field of cancer therapeutics in the future.